Chromic chloride stearate
Overview
Description
Chromic chloride, also known as Chromium(III) chloride, is an inorganic compound with the chemical formula CrCl3 . It is used as a supplement to intravenous solutions given for total parenteral nutrition (TPN) . Stearate is the salt or ester of stearic acid, often used in soaps, cosmetics, and food packaging.
Synthesis Analysis
The synthesis of Chromic chloride involves several steps, including the reaction of Chromium with Chlorine . The synthesis of Stearate typically involves the saponification of fats or oils that contain stearic acid.
Molecular Structure Analysis
Chromic chloride has a molecular formula of Cl3Cr . The structure of Chromic chloride is octahedral .
Chemical Reactions Analysis
Chromic chloride can undergo various chemical reactions, depending on the conditions . For example, it can react with water to form hydrated Chromium(III) chloride .
Physical And Chemical Properties Analysis
Chromic chloride is a purple (anhydrous) or dark green (hexahydrate) compound . It has a molar mass of 158.36 g/mol (anhydrous) or 266.45 g/mol (hexahydrate) . It is slightly soluble in water (anhydrous) or 585 g/L (hexahydrate) .
Scientific Research Applications
Medical Diagnostics:
- Chromic chloride is used in medical diagnostics for plasma volume determination. The binding of radioactive chromic chloride to plasma proteins allows for accurate and rapid plasma volume measurement in humans (Frank & Gray, 1953).
Biochemical Research:
- In biochemical research, chromic chloride is employed for labeling proteins and cells. It has been used for coupling antibodies to red blood cells for antigen detection and in rosette assays for detecting cell surface-bound antigens (Ling, Bishop & Jefferis, 1977).
Material Science:
- Chromic chloride stearate finds application in material science, particularly in the stabilization of polymers such as poly(vinyl chloride). It is used to improve thermal and color stability of PVC (Wang, Xu, Wu & Guo, 2006).
Catalysis:
- It serves as a catalyst in chemical reactions, particularly in the oxidation of hydrocarbons and the decomposition of organic hydroperoxides (Blau et al., 1989).
Nanotechnology:
- In the field of nanotechnology, metal stearates, such as iron stearate, are used as precursors in nanoparticle synthesis. Their molecular structure influences the shape, size, and composition of the resulting nanoparticles (Perton et al., 2021).
Polymer Science:
- Calcium stearate, a metal stearate, is utilized in polymer science for enhancing the properties of polymers. It acts as a stabilizing agent in various polymeric materials, including PVC (Gönen et al., 2010).
Concrete Technology:
- In construction, calcium stearate is used in self-compacting concrete to reduce the infiltration of chloride ions, which can lead to corrosion in reinforced concrete structures (Maryoto et al., 2019).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
chromium(3+);octadecanoate;tetrachloride;hydroxide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H36O2.4ClH.2Cr.H2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;;;;;;;/h2-17H2,1H3,(H,19,20);4*1H;;;1H2/q;;;;;2*+3;/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOOBCBJWKXTYAX-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)[O-].[OH-].[Cl-].[Cl-].[Cl-].[Cl-].[Cr+3].[Cr+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H36Cl4Cr2O3 | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
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URL | https://cameochemicals.noaa.gov/chemical/21031 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Stearatochromium chloride complex is a viscous dark-green liquid. pH of 1% aqueous solution: 2.6-2.7. Alcoholic odor. Forms slight sludge after 3 months. (NTP, 1992), Liquid | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21031 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Chromium, tetrachloro-.mu.-hydroxy[.mu.-(octadecanoato-.kappa.O:.kappa.O')]di- | |
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Boiling Point |
180 °F at 760 mmHg (NTP, 1992) | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21031 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
36 °F (NTP, 1992) | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
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Solubility |
greater than or equal to 100 mg/mL at 73 °F (NTP, 1992) | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
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URL | https://cameochemicals.noaa.gov/chemical/21031 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
0.93 to 0.97 (NTP, 1992) | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
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URL | https://cameochemicals.noaa.gov/chemical/21031 | |
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Vapor Density |
2 approximately (NTP, 1992) - Heavier than air; will sink (Relative to Air) | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
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URL | https://cameochemicals.noaa.gov/chemical/21031 | |
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Product Name |
Chromic chloride stearate | |
CAS RN |
15242-96-3 | |
Record name | STEARATOCHROMIUM CHLORIDE COMPLEX | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21031 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Tetrachloro-μ-hydroxy[μ-(octadecanoato-κO:κO′)]dichromium | |
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Record name | Stearatochromic chloride | |
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Record name | Chromium, tetrachloro-.mu.-hydroxy[.mu.-(octadecanoato-.kappa.O:.kappa.O')]di- | |
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Record name | Tetrachloro-μ-hydroxy(μ-stearato)dichromium | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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